Cas no 1135992-11-8 (1-(1,3-thiazol-2-yl)piperidin-4-ol)

• Product Name: 1-(1,3-thiazol-2-yl)piperidin-4-ol
• CAS No: 1135992-11-8
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 2174468
• Update Time: 2025-05-20

1-(1,3-thiazol-2-yl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-2-yl)piperidin-4-ol
• 1-(thiazol-2-yl)piperidi n-4-ol
• 1-(1,3-thiazol-2-yl)piperidin-4-ol

• Inchi： 1S/C8H12N2OS/c11-7-1-4-10(5-2-7)8-9-3-6-12-8/h3,6-7,11H,1-2,4-5H2
• InChI Key： GADYCTCBJTURJY-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1CCC(CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(1,3-thiazol-2-yl)piperidin-4-ol

Introduction to 1-(1,3-Thiazol-2-yl)Piperidin-4-ol (CAS No. 1135992-11-8)

The compound 1-(1,3-thiazol-2-yl)piperidin-4-ol (CAS No. 1135992-11-8) is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and advanced materials. The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a key feature of this molecule, contributing to its distinctive chemical properties.

Recent studies have highlighted the potential of piperidine derivatives like 1-(1,3-thiazol-2-yl)piperidin-4-ol in various therapeutic areas. For instance, researchers have explored its role as a potential neuroprotective agent, demonstrating its ability to mitigate oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its biological applications, CAS No. 1135992-11-8 has shown potential in the development of advanced materials. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the fabrication of semiconducting polymers and thin-film transistors. Recent advancements in this area have underscored its role as a building block for high-performance electronic devices.

The synthesis of 1-(1,3-thiazol-2-yl)piperidin-4-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

From a structural perspective, the molecule's thiazole ring contributes significantly to its reactivity and stability. The nitrogen atom in the thiazole ring facilitates hydrogen bonding, which is crucial for its interactions with biological systems. Meanwhile, the piperidine ring provides rigidity and planarity to the molecule, enhancing its electronic properties.

Recent computational studies have provided deeper insights into the electronic structure of CAS No. 1135992-11_8. Using density functional theory (DFT), researchers have mapped out the molecule's frontier molecular orbitals, revealing its potential as an electron acceptor in organic photovoltaic devices. This property could be leveraged to develop more efficient solar cells with higher energy conversion rates.

In terms of pharmacokinetics, studies have shown that _thiazole-containing piperidine derivatives_ exhibit favorable absorption profiles in preclinical models. Their ability to penetrate cellular membranes suggests potential utility in targeted drug delivery systems. Furthermore, preliminary toxicity studies indicate that this compound has a relatively low toxicity profile compared to other similar molecules.

The versatility of _thiazole-piperidine hybrids_ like CAS No. 1135992_8 extends beyond their biological applications into the realm of catalysis. Recent reports have demonstrated their effectiveness as organocatalysts in asymmetric synthesis reactions, offering a sustainable alternative to traditional metal-based catalysts.

In conclusion, _thiazole-piperidine derivatives_, particularly CAS No. _8_, represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for their utilization, from drug development to advanced materials science.